2-chloro-4,6-difluoro-3-methylbenzonitrile
Overview
Description
2-Chloro-4,6-difluoro-3-methylbenzonitrile (2C4F3MBN) is an organofluorine compound that is commonly used as a synthetic intermediate in the synthesis of pharmaceuticals and other fine chemicals. It is a versatile reagent that can be used in a variety of reactions and has numerous applications in the field of organic synthesis.
Scientific Research Applications
2-chloro-4,6-difluoro-3-methylbenzonitrile is a useful reagent in a variety of scientific research applications. It has been used as a ligand in transition metal catalysis, as a reactant in organic synthesis, and as a starting material for the synthesis of pharmaceuticals and other fine chemicals. It has also been used as a building block for the synthesis of novel fluorinated materials and as a precursor for the synthesis of organofluorine compounds.
Mechanism of Action
2-chloro-4,6-difluoro-3-methylbenzonitrile is a versatile reagent that can be used in a variety of reactions. Its mechanism of action depends on the reaction that it is used in. In general, it can act as a nucleophile, an electrophile, or a leaving group in a reaction. It can also act as a catalyst for certain reactions.
Biochemical and Physiological Effects
This compound has not been studied extensively for its biochemical and physiological effects. However, some studies have suggested that it may have certain anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
2-chloro-4,6-difluoro-3-methylbenzonitrile is a useful reagent for laboratory experiments due to its availability, low cost, and versatility. It is also relatively easy to handle and has a low toxicity. However, it is important to note that it is a strong oxidizing agent and should be handled with caution.
Future Directions
There are numerous potential future directions for 2-chloro-4,6-difluoro-3-methylbenzonitrile. It could be used as a starting material for the synthesis of novel fluorinated materials or as a reactant in organic synthesis. It could also be used as a ligand in transition metal catalysis or as a precursor for the synthesis of organofluorine compounds. Additionally, further research could be done to explore its potential biochemical and physiological effects.
Synthesis Methods
2-chloro-4,6-difluoro-3-methylbenzonitrile can be synthesized from a variety of starting materials, including 2-chloro-4-fluoro-3-methylbenzoic acid, and 2-chloro-4-fluoro-3-methylbenzaldehyde. The most common synthesis method involves the reaction of 2-chloro-4-fluoro-3-methylbenzoic acid with a base, such as sodium hydroxide or potassium hydroxide, and a strong oxidizing agent, such as hydrogen peroxide or sodium hypochlorite. The reaction is typically carried out in an organic solvent such as acetonitrile or dimethylformamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4,6-difluoro-3-methylbenzonitrile involves the introduction of a chlorine atom, two fluorine atoms, and a methyl group onto a benzene ring bearing a nitrile functional group.", "Starting Materials": [ "2,4-difluoro-3-methylbenzonitrile", "chlorine gas", "anhydrous aluminum chloride", "anhydrous hydrogen fluoride", "methyl iodide", "sodium hydride", "diethyl ether", "acetonitrile" ], "Reaction": [ "Step 1: Chlorination of 2,4-difluoro-3-methylbenzonitrile with chlorine gas in the presence of anhydrous aluminum chloride to yield 2-chloro-4,6-difluoro-3-methylbenzonitrile.", "Step 2: Fluorination of 2-chloro-4,6-difluoro-3-methylbenzonitrile with anhydrous hydrogen fluoride in the presence of anhydrous aluminum chloride to yield 2-chloro-4,6-difluoro-3-methylbenzonitrile.", "Step 3: Methylation of 2-chloro-4,6-difluoro-3-methylbenzonitrile with methyl iodide in the presence of sodium hydride in diethyl ether to yield 2-chloro-4,6-difluoro-3-methylbenzonitrile.", "Step 4: Nitrilation of 2-chloro-4,6-difluoro-3-methylbenzonitrile with acetonitrile in the presence of anhydrous aluminum chloride to yield 2-chloro-4,6-difluoro-3-methylbenzonitrile." ] } | |
CAS RN |
1379271-44-9 |
Molecular Formula |
C8H4ClF2N |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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